Cas no 2259856-42-1 (Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2259856-42-1
• MF: C₁₅H₁₇BO₄S
• MW: 304.169083356857
• CID: 5184567
• Update Time: 2025-07-22

Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C15H17BO4S/c1-14(2)15(3,4)20-16(19-14)10-6-5-9-7-12(13(17)18)21-11(9)8-10/h5-8H,1-4H3,(H,17,18)
• InChI Key： OKXIUCATFDICGQ-UHFFFAOYSA-N
• SMILES： C12=CC(B3OC(C)(C)C(C)(C)O3)=CC=C1C=C(C(O)=O)S2

Additional information on Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2259856-42-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2259856-42-1) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This boronic acid derivative has garnered considerable attention due to its utility as a crucial intermediate in the synthesis of complex organic molecules, particularly in the development of novel therapeutic agents. The compound's unique structural features—comprising a benzo[b]thiophene core substituted with a tetramethyl-dioxaborolane group—make it an invaluable tool for cross-coupling reactions, which are fundamental to modern drug discovery and development.

The benzo[b]thiophene scaffold is a prominent heterocyclic system widely recognized for its presence in numerous pharmacologically active compounds. Its aromaticity and ability to engage in π-stacking interactions contribute to the biological activity of many natural and synthetic products. The carboxylic acid moiety at the 2-position provides a reactive site for further functionalization, enabling the construction of more elaborate molecular architectures. In contrast, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group serves as an excellent handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are indispensable in medicinal chemistry for constructing carbon-carbon bonds efficiently and selectively.

Recent advancements in synthetic methodologies have highlighted the importance of boronic acid derivatives like Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-. The tetramethyl-dioxaborolane substituent enhances the stability of the boronic acid under various reaction conditions while minimizing unwanted side reactions. This stability is critical when working with sensitive intermediates that require precise control over reaction parameters. The compound's compatibility with a wide range of coupling partners has made it a preferred choice for medicinal chemists seeking to diversify their molecular libraries.

In the context of drug discovery, this intermediate has been leveraged in the synthesis of kinase inhibitors, which are among the most extensively studied therapeutic agents due to their efficacy against a variety of diseases. The benzo[b]thiophene core is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets and disrupt enzyme function. By incorporating the 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group at the 6-position of benzo[b]thiophene-2-carboxylic acid, researchers can easily introduce additional functional groups through cross-coupling reactions. This flexibility allows for rapid optimization of potency and selectivity.

The utility of this compound extends beyond kinase inhibitors; it has also been employed in the development of antiviral and anticancer agents. For instance, recent studies have demonstrated its role in constructing novel benzothiophene-based scaffolds that exhibit potent antiviral activity against RNA viruses. The ability to modify the benzo[b]thiophene ring at multiple positions using cross-coupling strategies has enabled the discovery of compounds with improved pharmacokinetic profiles and reduced toxicity.

The synthesis of Benzo[b]thiophene-2-carboxylic acid, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, typically involves multi-step organic transformations that highlight modern synthetic techniques. The preparation often begins with functionalization of the benzo[b]thiophene core followed by protection-deprotection strategies to install the boronic ester group without interfering with other reactive sites. Palladium catalysts play a pivotal role in these transformations due to their ability to facilitate high-yielding cross-coupling reactions under mild conditions.

The increasing demand for high-quality intermediates in pharmaceutical research has driven efforts to optimize synthetic routes for this compound. Continuous flow chemistry has emerged as a promising approach for producing Benzo[b]thiophene-6-(4-methylpentanoyl)-, providing advantages such as improved scalability and reproducibility. These advancements ensure that researchers have access to sufficient quantities of this valuable intermediate for both academic investigations and industrial applications.

In conclusion，Benzo[b]thiophene-carboxylic acid, 6-(4-methylpentanoyl)-, represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and compatibility with diverse coupling reactions make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications for this compound，its significance is expected to grow further，underscoring its role as a key intermediate in advancing drug discovery efforts worldwide.